2-[(2-hydroxyethyl)amino]-N-(4-methylphenyl)-5-nitrobenzamide

• IUPAC Name: 2-(2-hydroxyethylamino)-N-(4-methylphenyl)-5-nitrobenzamide
• InChI: InChI=1S/C16H17N3O4/c1-11-2-4-12(5-3-11)18-16(21)14-10-13(19(22)23)6-7-15(14)17-8-9-20/h2-7,10,17,20H,8-9H2,1H3,(H,18,21)
• InChI Key: LXRNLCXTZYNLRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCCO
• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally similar to the chemical structure often involves multi-step chemical reactions, including acylation, catalytic hydrogenation, and nitration. For instance, compounds like 4-amino-N-[3-(2-hydroxyethyl)sulfonyl]phenylbenzamide have been synthesized through acylation and catalytic hydrogenation, with yields reaching up to 86.3% under optimized conditions using Raney Ni as a catalyst (Mao Duo, 2000).

Molecular Structure Analysis

Structural analyses, including X-ray crystallography and NMR spectroscopy, are crucial for understanding the molecular geometry of compounds. Studies on related compounds reveal the importance of intermolecular interactions, such as hydrogen bonding, in determining the molecular conformation and stability (Sedat Karabulut et al., 2014).

Chemical Reactions and Properties

The chemical behavior of nitrobenzamide derivatives involves reductive chemistry, where nitro groups can be selectively reduced to amines or hydroxylamines under specific conditions. Such reactions are significant for modifying the cytotoxicity and biological activities of these compounds (B. Palmer et al., 1995).

Physical Properties Analysis

The physical properties of compounds like the chemical structure are characterized using spectroscopic methods, including IR, NMR, and MS spectroscopy. These properties are influenced by the compound's molecular structure, such as the presence of hydroxyl, amino, and nitro groups, which can affect solubility, melting point, and stability (Milena Jadrijević-Mladar Takač & Dražen Vikić Topić, 2004).

Chemical Properties Analysis

The chemical properties, including reactivity towards various chemical agents and stability under different conditions, are crucial for understanding the potential applications and handling of these compounds. The reductive chemistry of nitrobenzamide derivatives, as discussed, plays a significant role in their chemical behavior and potential as bioreductive drugs (B. Palmer et al., 1995).